Cas no 2680863-91-4 (benzyl N-1-(5-bromopyridin-2-yl)-1H-pyrazol-5-ylcarbamate)

• Product Name: benzyl N-1-(5-bromopyridin-2-yl)-1H-pyrazol-5-ylcarbamate
• CAS No: 2680863-91-4
• MF: C₁₆H₁₃BrN₄O₂
• MW: 373.204022169113
• CID: 5627415
• PubChem ID: 165931458
• Update Time: 2025-05-22

benzyl N-1-(5-bromopyridin-2-yl)-1H-pyrazol-5-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[1-(5-bromopyridin-2-yl)-1H-pyrazol-5-yl]carbamate
• EN300-28301114
• 2680863-91-4
• benzyl N-1-(5-bromopyridin-2-yl)-1H-pyrazol-5-ylcarbamate

• Inchi： 1S/C16H13BrN4O2/c17-13-6-7-14(18-10-13)21-15(8-9-19-21)20-16(22)23-11-12-4-2-1-3-5-12/h1-10H,11H2,(H,20,22)
• InChI Key： SWWUEIFGUBVGMC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)N1C(=CC=N1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 372.02219g/mol
• Monoisotopic Mass: 372.02219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 69Ų

Additional information on benzyl N-1-(5-bromopyridin-2-yl)-1H-pyrazol-5-ylcarbamate

Comprehensive Overview of Benzyl N-1-(5-Bromopyridin-2-yl)-1H-pyrazol-5-ylcarbamate (CAS No. 2680863-91-4)

Benzyl N-1-(5-bromopyridin-2-yl)-1H-pyrazol-5-ylcarbamate (CAS No. 2680863-91-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole and pyridine moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a bromine substituent, enhances its reactivity, making it a valuable building block for drug discovery and development.

In recent years, the demand for heterocyclic compounds like benzyl N-1-(5-bromopyridin-2-yl)-1H-pyrazol-5-ylcarbamate has surged due to their pivotal role in designing kinase inhibitors and anticancer agents. Researchers are particularly interested in its potential applications in targeting protein-protein interactions (PPIs) and modulating signal transduction pathways. The compound's carbamate functionality further expands its utility in prodrug strategies, a hot topic in modern pharmacology.

The synthesis of benzyl N-1-(5-bromopyridin-2-yl)-1H-pyrazol-5-ylcarbamate involves multi-step organic reactions, often starting from 5-bromo-2-aminopyridine. Key steps include cyclization to form the pyrazole ring, followed by carbamate formation using benzyl chloroformate. Optimizing these reactions for higher yields and purity is a common challenge discussed in academic forums and industry publications.

From an analytical perspective, CAS No. 2680863-91-4 is typically characterized using techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's structural integrity and purity, which are critical for its downstream applications. The bromine atom in its structure also facilitates further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the creation of diverse derivative libraries.

In the context of drug discovery, benzyl N-1-(5-bromopyridin-2-yl)-1H-pyrazol-5-ylcarbamate is often explored as a precursor for small-molecule therapeutics. Its scaffold is frequently incorporated into molecules targeting inflammatory diseases, neurodegenerative disorders, and infectious diseases. For instance, analogs of this compound have shown promise in inhibiting Janus kinases (JAKs), a family of enzymes implicated in autoimmune conditions like rheumatoid arthritis.

Environmental and regulatory considerations are also paramount when working with CAS No. 2680863-91-4. While the compound itself is not classified as hazardous, proper handling protocols must be followed to ensure safety during synthesis and storage. Researchers are increasingly adopting green chemistry principles to minimize waste and improve sustainability in the production of such intermediates.

The growing interest in personalized medicine and targeted therapies has further elevated the relevance of benzyl N-1-(5-bromopyridin-2-yl)-1H-pyrazol-5-ylcarbamate. Its modular structure allows for precise modifications to enhance bioavailability and selectivity, addressing key challenges in modern drug development. As the pharmaceutical industry continues to innovate, compounds like this will remain at the forefront of chemical biology and therapeutic design.

In summary, benzyl N-1-(5-bromopyridin-2-yl)-1H-pyrazol-5-ylcarbamate (CAS No. 2680863-91-4) represents a critical tool in the arsenal of medicinal chemists. Its multifaceted applications, from drug discovery to material science, underscore its importance in advancing scientific and industrial progress. As research evolves, this compound is poised to play an even greater role in addressing unmet medical needs and driving innovation in the life sciences.